Cas no 897735-71-6 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 897735-71-6
• MF: C₁₉H₁₆BrN₃O₂
• MW: 398.25324344635
• CID: 5799123
• Update Time: 2025-08-05

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydro-
• N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• Inchi： 1S/C19H16BrN3O2/c20-16-9-7-13(8-10-16)18-22-23-19(25-18)21-17(24)15-6-5-12-3-1-2-4-14(12)11-15/h5-11H,1-4H2,(H,21,23,24)
• InChI Key： FFMSADITWCJSQT-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NN=C(C2=CC=C(Br)C=C2)O1)=O

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• pka: 11.03±0.20(Predicted)

Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Comprehensive Overview of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 897735-71-6)

The compound N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 897735-71-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole ring and a tetrahydronaphthalene backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds like N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide has surged due to their versatility in medicinal chemistry. The 4-bromophenyl moiety enhances its binding affinity to biological targets, while the carboxamide group improves solubility—a critical factor in drug development. This compound’s CAS No. 897735-71-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the most discussed topics in 2024 is the role of AI-driven drug design in accelerating the discovery of bioactive molecules. N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide exemplifies how computational tools can predict molecular interactions, reducing lab trial costs. Searches for "oxadiazole derivatives in cancer therapy" or "tetrahydronaphthalene-based drugs" often highlight this compound’s potential, especially in targeting protein kinases implicated in oncology.

From a synthetic perspective, the preparation of CAS No. 897735-71-6 involves multi-step organic reactions, including cyclization and amide coupling. Its 1,3,4-oxadiazole core is known for stability under physiological conditions, a trait valued in prodrug design. Environmental scientists also explore its degradation pathways, addressing concerns about green chemistry and biodegradability—a hot topic in regulatory compliance.

In agrochemical applications, derivatives of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide show promise as pesticide alternatives. With growing interest in sustainable farming, researchers investigate its mode of action against plant pathogens while minimizing ecological impact. Queries like "oxadiazole pesticides" or "bromophenyl compounds in agriculture" underscore this trend.

Analytical characterization of CAS No. 897735-71-6 relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and validate its structural integrity, crucial for industrial scaling. The compound’s logP value and bioavailability are frequently analyzed, linking to broader discussions on ADME properties in pharmacokinetics.

In conclusion, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide represents a convergence of innovation in drug discovery, agrochemistry, and computational modeling. Its CAS No. 897735-71-6 serves as a gateway for interdisciplinary research, addressing pressing challenges in health and sustainability. As scientific inquiries evolve, this compound will likely remain a focal point in high-throughput screening and molecular optimization studies.